Cas no 883797-87-3 (3,5-Thiomorpholinedione 1,1-dioxide)

3,5-Thiomorpholinedione 1,1-dioxide structure
883797-87-3 structure
Product Name:3,5-Thiomorpholinedione 1,1-dioxide
CAS No:883797-87-3
MF:C4H5NO4S
MW:163.151799917221
CID:2134624
PubChem ID:5148007
Update Time:2025-04-21

3,5-Thiomorpholinedione 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 3,5-Thiomorpholinedione 1,1-dioxide
    • 1,1-Dioxide-3,5-thiomorpholinedione
    • 1,1-dioxo-1,4-thiazinane-3,5-dione
    • DB-077271
    • AKOS024342624
    • 3,5-Thiomorpholinedione1,1-dioxide
    • 883797-87-3
    • SCHEMBL183955
    • 1,1-DIOXO-THIOMORPHOLINE-3,5-DIONE
    • Inchi: 1S/C4H5NO4S/c6-3-1-10(8,9)2-4(7)5-3/h1-2H2,(H,5,6,7)
    • InChI Key: AEQYUUKTNYPSHV-UHFFFAOYSA-N
    • SMILES: S1(CC(NC(C1)=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 162.99392881Da
  • Monoisotopic Mass: 162.99392881Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 88.7Ų
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd